7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine

• CAS No.: 89739-67-3
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 7,8-dimethoxy-5-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C18H21NO3/c1-20-16-10-13-8-9-19-12-18(15(13)11-17(16)21-2)22-14-6-4-3-5-7-14/h3-7,10-11,18-19H,8-9,12H2,1-2H3
• InChI Key: MAIIKQNCBVQRBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(CNCCC2=C1)OC3=CC=CC=C3)OC

Description

7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine is a chemical compound with a complex structure that includes a benzazepine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine typically involves multiple steps, starting from simpler organic molecules. One common method involves the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of catalysts, optimized reaction temperatures, and pressures, as well as purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, such as replacing a hydrogen atom with a halogen.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like bromine. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while substitution could introduce a halogen or other functional group .

Scientific Research Applications

7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: It is investigated for potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various effects. For example, it might inhibit or activate certain enzymes, thereby influencing metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• 7,8-Dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
• 7,8-Dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine hydrochloride

Uniqueness

7,8-Dimethoxy-1-phenoxy-2,3,4,5-tetrahydro-1H-3-benzazepine is unique due to the presence of both methoxy and phenoxy groups, which can influence its chemical reactivity and biological activity. This makes it distinct from other benzazepine derivatives, which may lack these functional groups .